Cas no 900900-09-6 (3-(2-chlorophenyl)-5-methyl-N-2-(morpholin-4-yl)ethylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(2-chlorophenyl)-5-methyl-N-2-(morpholin-4-yl)ethylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 900900-09-6
• MF: C₁₉H₂₂ClN₅O
• MW: 371.863882541656
• CID: 5363654
• Update Time: 2025-05-21

3-(2-chlorophenyl)-5-methyl-N-2-(morpholin-4-yl)ethylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methyl-N-(2-morpholin-4-ylethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 3-(2-chlorophenyl)-5-methyl-N-2-(morpholin-4-yl)ethylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C19H22ClN5O/c1-14-12-18(21-6-7-24-8-10-26-11-9-24)25-19(23-14)16(13-22-25)15-4-2-3-5-17(15)20/h2-5,12-13,21H,6-11H2,1H3
• InChI Key： BPHPHWXFCSWEJG-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3Cl)C=NN1C(NCCN1CCOCC1)=CC(C)=N2

Additional information on 3-(2-chlorophenyl)-5-methyl-N-2-(morpholin-4-yl)ethylpyrazolo1,5-apyrimidin-7-amine

Introduction to CAS No. 900900-09-6: 3-(2-chlorophenyl)-5-methyl-N-[2-(morpholin-4-yl)ethyl]pyrazolo[1,5-a]pyrimidin

The compound with CAS No. 900900-09-6, also known as 3-(2-chlorophenyl)-5-methyl-N-[2-(morpholin-4-ylethyl)pyrazolo[1,5-a]pyrimidin-7-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their versatile applications in drug discovery and development.

The structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic system consisting of a pyrazole ring fused to a pyrimidine ring. The substitution pattern includes a chlorophenyl group at position 3, a methyl group at position 5, and an N-substituted morpholinoethyl group at position 7. These substituents play a crucial role in modulating the compound's physical properties, biological activity, and pharmacokinetic profile.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly targeting specific enzymes involved in cellular signaling pathways. Its ability to selectively inhibit these enzymes makes it a promising candidate for the development of therapeutic agents in the treatment of various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine scaffold. This is followed by successive substitution reactions to introduce the chlorophenyl, methyl, and morpholinoethyl groups at their respective positions. The optimization of these synthetic steps has been a focus of recent research efforts to enhance yield and purity.

In terms of biological evaluation, this compound has demonstrated potent inhibitory activity against several kinases in vitro. Preclinical studies have shown that it exhibits good solubility and bioavailability, which are critical factors for its potential use as an orally administered drug.

The incorporation of the morpholinoethyl group at position 7 is particularly significant as it enhances the compound's ability to penetrate cellular membranes and interact with its target proteins. This modification has been shown to improve both the potency and selectivity of the compound compared to its unsubstituted counterparts.

Furthermore, computational studies have provided insights into the molecular interactions that underpin the binding affinity of this compound to its target kinases. These studies have revealed that both hydrogen bonding and hydrophobic interactions contribute significantly to its binding mode.

The development of this compound represents a collaborative effort between academic researchers and pharmaceutical companies aiming to address unmet medical needs. Its unique combination of structural features and biological properties positions it as a valuable tool in drug discovery pipelines.

In conclusion, CAS No.9009-6, or3-(2-chlorophenyl)-5-methyl-N-[2-(morpholin strong>-< strong >4 strong > - eth yl strong > ) eth yl ] py raz ol o [1 ,5 -a ] py rim id in -7 - amine strong > , stands out as an exemplary molecule in modern medicinal chemistry due to its innovative design and promising therapeutic potential. p >